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Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538

Technical Support Center: Platinum-Rhodium
Thermocouples

This technical support center provides troubleshooting guidance and frequently asked
guestions regarding the impact of impurities on the performance of platinum-rhodium (Pt-Rh)
thermocouples. It is intended for researchers, scientists, and drug development professionals
who rely on accurate temperature measurements for their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities that affect Pt-Rh thermocouple performance?

Al: The most common impurities that can significantly impact the performance of platinum-
rhodium thermocouples include iron (Fe), silicon (Si), sulfur (S), and phosphorus (P).[1] These
contaminants can be introduced from various sources such as ceramic protection tubes,
furnace insulation, or the experimental environment itself.[2] Platinum is particularly sensitive to
silicon contamination, which can form a eutectic alloy and lead to melting at temperatures
below the normal service range.[3]

Q2: How do these impurities affect the accuracy and lifespan of the thermocouple?

A2: Impurities diffuse into the platinum and platinum-rhodium wires, altering their thermoelectric
properties and leading to a gradual decalibration or "drift" in the temperature readings.[4] This
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contamination can cause the thermocouple to read inaccurately, typically resulting in a lower
output voltage and therefore a lower temperature reading than the actual temperature. Over
time, this degradation can lead to sensor failure.[1][4] For example, contamination from ceramic
protection tubes has been identified as a principal cause of thermal-emf changes.[5]

Q3: What are the typical signs of thermocouple contamination?

A3: Signs of thermocouple contamination include:

 Drifting Readings: A gradual and consistent deviation in temperature readings over time.[4]

e Inaccurate Measurements: Readings that are consistently too high or too low when
compared to a calibrated reference thermometer.

¢ Increased Brittleness: The thermocouple wires may become brittle and prone to breakage.

» Discoloration: Visible changes in the color of the thermocouple wires or sheath.

e Open Circuit Errors: The display may show a maximum temperature reading, indicating a
break in the thermocouple circuit, which can be a result of embrittlement.[6]

Q4: Can a contaminated thermocouple be restored?

A4: In some cases, it may be possible to improve the homogeneity of a contaminated
thermocouple by prolonged heating in air, which can help to drive off certain volatile impurities
or render them less detrimental through oxidation.[3] However, for significant contamination,
especially by silicon, the damage is often irreversible, and the thermocouple will need to be
replaced to ensure measurement accuracy.

Q5: How can | prevent thermocouple contamination?

A5: To prevent contamination, it is crucial to:

» Use high-purity ceramic protection tubes (e.g., alumina) and insulators.[3]

e Ensure cleanliness when handling the thermocouple components.[3]
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» Avoid reducing atmospheres, as they can exacerbate the effects of certain impurities like

silicon.

o Select appropriate sheath materials for the experimental environment to protect against

chemical attack.[4]

o Perform regular inspections and calibrations to detect early signs of degradation.[4]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues with

platinum-rhodium thermocouples that may be related to impurity effects.

Problem: Temperature Reading is Unstable or

Eluctuating

Possible Cause

Troubleshooting Steps

Electromagnetic Interference (EMI)

1. Ensure thermocouple and extension wires are
routed away from power cables. 2. Use shielded
extension wires and ensure proper grounding.[7]
3. Twist the thermocouple wires to minimize

magnetically induced noise.[7]

Loose Connections

1. Check all terminal connections at the
instrument and the thermocouple head. 2.
Tighten any loose screws. 3. Inspect for
corrosion at the connection points and clean if

necessary.

Vibration

1. Secure the thermocouple assembly to
minimize movement. 2. If vibration is
unavoidable, consider using a thermocouple

with a more robust construction.

Problem: Temperature Reading is Inaccurate (Too High

or Too Low)
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Possible Cause

Troubleshooting Steps

Reversed Polarity

1. Verify that the positive and negative
thermocouple wires are connected to the correct
terminals on the instrument. The red wire is
typically the negative lead in thermocouple
cables.[8] 2. If reversed, the temperature
reading will deviate in the opposite direction

from the ambient temperature.[9]

Thermocouple Contamination/Drift

1. Compare the reading of the suspect
thermocouple with a new, calibrated
thermocouple placed in the same location.[9] 2.
If a significant difference is observed, the
suspect thermocouple is likely contaminated

and should be replaced.

Incorrect Thermocouple Type

1. Confirm that the thermocouple type (e.g.,
Type S, R, or B) matches the input setting on
the temperature controller or measurement

device.[8]

Ground Loop

1. Ensure the thermocouple is grounded at only
one location, either at the transmitter or the

controller, but not both.[8]

Problem: No Reading or "Open Circuit" Error

Possible Cause

Troubleshooting Steps

Broken Thermocouple Wire

1. Perform a visual inspection of the
thermocouple and extension wires for any signs
of damage, kinks, or breaks. 2. Use a
multimeter set to the resistance or continuity
function to check for an open circuit across the
two thermocouple leads.[9] An infinite resistance

reading indicates a break.

Loose or Disconnected Wire

1. Check all connection points to ensure the

wires are securely fastened.
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Quantitative Data on Impurity Effects

The presence of impurities alters the thermoelectric voltage (EMF) generated by the
thermocouple, leading to errors in temperature measurement. The following table provides an
illustrative summary of the qualitative and potential quantitative effects of common impurities on
Pt-Rh thermocouples. Note: Specific quantitative values can vary significantly based on
impurity concentration, temperature, exposure time, and the specific thermocouple type.
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Experimental Protocols
Protocol 1: Thermocouple Calibration by Comparison

This protocol describes the most common method for calibrating a working thermocouple

against a traceable reference standard.
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Objective: To determine the accuracy of a Pt-Rh thermocouple by comparing its temperature
reading to that of a calibrated reference thermocouple or platinum resistance thermometer
(PRT).

Materials:
e Thermocouple to be calibrated (Unit Under Test - UUT).

o Calibrated reference thermocouple (e.g., Type S or R) or reference PRT with a valid
calibration certificate.

» High-temperature furnace or dry-block calibrator with a stable and uniform temperature zone.
o High-accuracy digital multimeter or temperature data logger for reading the EMF output.
o Appropriate insulating materials (e.g., high-purity alumina tubes).
Procedure:
e Preparation:
o Visually inspect the UUT for any signs of mechanical damage or contamination.
o Ensure all connections are clean and tight.
e Setup:
o Insert the UUT and the reference thermocouple into the furnace or dry-block calibrator.

o The measuring junctions of both thermocouples should be placed as close together as
possible to ensure they are at the same temperature. A common practice is to bundle
them together.

o Connect the thermocouple leads to the multimeter or data logger, ensuring correct polarity.
 Stabilization:

o Set the furnace to the first desired calibration temperature point.
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o Allow the temperature to stabilize completely. This may take a significant amount of time,
depending on the furnace.

¢ Measurement:

o Once the temperature is stable, simultaneously record the EMF output or temperature
reading from both the UUT and the reference thermocouple.

o Repeat the measurement several times to ensure stability and calculate an average.
» Data Collection:

o Repeat steps 3 and 4 for several temperature points across the desired operating range of
the thermocouple.

e Analysis:

o Convert the EMF readings of the UUT to temperature using standard reference tables
(e.q., ITS-90).

o For each calibration point, calculate the error of the UUT by subtracting the reference
thermocouple's reading from the UUT's reading.

o Create a calibration correction curve or table for the UUT.

Visualizations
Troubleshooting Workflow for Inaccurate Readings
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Caption: A workflow for troubleshooting inaccurate thermocouple readings.
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Caption: The pathway from impurity source to measurement error.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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